Cas no 1807109-60-9 (4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1807109-60-9
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4895349
• Update Time: 2025-11-03

4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-6(4-10)3-7(8(11)12)13-9(5)14-2/h3,8H,4H2,1-2H3
• InChI Key： YVKBHAGSXQGAOZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine

Professional Introduction to 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1807109-60-9)

4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine, with the CAS number 1807109-60-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a pyridine core with distinct functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both chloromethyl and difluoromethyl substituents makes it a versatile intermediate for various chemical transformations, enabling the synthesis of more complex molecules.

The chloromethyl group is particularly noteworthy as it serves as a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties. This reactivity is crucial in medicinal chemistry, where such intermediates are often used to construct pharmacophores. On the other hand, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These properties make 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine a valuable building block in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacokinetic profiles, including increased lipophilicity and resistance to enzymatic degradation. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and selectivity. For instance, studies have shown that compounds containing this moiety often exhibit enhanced binding to biological targets, making them promising candidates for further development.

The methoxy and methyl groups in 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine also contribute to the compound's overall structure and reactivity. The methoxy group can participate in hydrogen bonding interactions, which is important for optimizing receptor binding. Meanwhile, the methyl groups provide steric bulk and can influence the conformation of the molecule, affecting its biological activity. These features make the compound a versatile scaffold for medicinal chemists seeking to develop new drugs.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloromethyl group typically involves chlorination reactions, while the difluoromethyl group can be incorporated through fluorination or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

In academic research, this compound has been utilized as a precursor for more complex molecules with potential therapeutic applications. For example, researchers have explored its use in the synthesis of kinase inhibitors, which are important for treating various diseases, including cancer. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with key residues in the enzyme's active site. By modifying the substituents on this core structure, scientists can fine-tune the binding properties of their drug candidates.

The pharmaceutical industry has also shown interest in 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine due to its potential as an intermediate in drug development. Companies are continually seeking novel intermediates that can streamline synthetic routes and improve drug efficacy. The reactivity of the chloromethyl and difluoromethyl groups makes this compound a valuable asset in medicinal chemistry libraries.

The use of computational methods has further enhanced the understanding of this compound's properties and potential applications. Molecular modeling studies have been conducted to predict how 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine interacts with biological targets. These studies provide insights into its binding affinity and selectivity, which are critical factors in drug design. By leveraging computational tools, researchers can accelerate the discovery process and identify promising candidates for further investigation.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1807109-60-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.